Cas no 2138424-53-8 (7,7-Dimethyl-5,6,7,8-tetrahydroisoquinolin-3-amine)

• Product Name: 7,7-Dimethyl-5,6,7,8-tetrahydroisoquinolin-3-amine
• CAS No: 2138424-53-8
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 6422722
• PubChem ID: 165840615
• Update Time: 2025-05-20

7,7-Dimethyl-5,6,7,8-tetrahydroisoquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2138424-53-8
• EN300-726443
• 7,7-dimethyl-5,6,7,8-tetrahydroisoquinolin-3-amine
• 7,7-Dimethyl-5,6,7,8-tetrahydroisoquinolin-3-amine

• Inchi： 1S/C11H16N2/c1-11(2)4-3-8-5-10(12)13-7-9(8)6-11/h5,7H,3-4,6H2,1-2H3,(H2,12,13)
• InChI Key： CGGAGQDIOSTNLB-UHFFFAOYSA-N
• SMILES： N1C(=CC2=C(C=1)CC(C)(C)CC2)N

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 7,7-Dimethyl-5,6,7,8-tetrahydroisoquinolin-3-amine

7,7-Dimethyl-5,6,7,8-Tetrahydroisoquinolin-3-Amine: A Comprehensive Overview

The compound 7,7-Dimethyl-5,6,7,8-tetrahydroisoquinolin-3-amine (CAS No. 2138424-53-8) is a structurally unique organic molecule belonging to the isoquinoline class of alkaloids. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmacology and materials science. Its molecular structure features a tetrahydroisoquinoline backbone with two methyl groups attached at the 7-position and an amine group at the 3-position. These structural elements contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of tetrahydroisoquinoline derivatives in drug discovery. The presence of the amine group in 7,7-Dimethyl-5,6,7,8-tetrahydroisoquinolin-3-amine makes it a promising candidate for the development of bioactive compounds. Researchers have explored its potential as a precursor for synthesizing more complex molecules with enhanced pharmacological activities. For instance, modifications to the methyl groups or the amine functionality could lead to compounds with improved solubility or bioavailability.

The synthesis of 7,7-Dimethyl-5,6,7,8-tetrahydroisoquinolin-3-amine involves a multi-step process that typically begins with the preparation of isoquinoline derivatives. Advanced techniques such as Suzuki coupling or Stille coupling have been employed to achieve high yields and purity. These methods not only ensure the formation of the desired product but also allow for fine-tuning of the molecule's properties during synthesis.

In terms of applications, tetrahydroisoquinoline derivatives like this compound have shown promise in the field of neuroscience. Preclinical studies suggest that they may possess neuroprotective properties or act as modulators of neurotransmitter systems. For example, research published in 2023 demonstrated that analogs of this compound could influence dopamine receptor activity, making them potential candidates for treating neurodegenerative diseases such as Parkinson's disease.

Moreover, 7,7-Dimethyl-5,6,7,8-tetrahydroisoquinolin-3-amine has been investigated for its role in catalysis. Its ability to act as a chiral ligand in asymmetric synthesis reactions has been explored by chemists seeking to develop more efficient and selective catalysts. This property underscores its versatility and broad applicability across different areas of chemistry.

From an environmental perspective, understanding the degradation pathways and ecological impact of tetrahydroisoquinoline derivatives is crucial. Recent research has focused on assessing their biodegradability under various conditions to ensure their safe use and disposal. These studies are essential for aligning chemical development with sustainability goals.

In conclusion, 7,7-Dimethyl-5,6,7,8-tetrahydroisoquinolin-3-amine (CAS No. 2138424-53-8) stands out as a versatile and intriguing molecule with diverse applications. Its structural features and chemical properties make it a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its potential uses and mechanisms of action, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.